- Zn-Nx sites on N-doped carbon for aerobic oxidative cleavage and esterification of C(CO)-C bondsNature Communications, 2021, 12(1),,
Cas no 93-58-3 (Methyl benzoate)
Methyl benzoate Properties
Names and Identifiers
-
- Methyl benzoate
- BENZOIC ACID METHYL ESTER
- ESSENCE OF NIOBE
- FEMA 2683
- METHYL BENZENECARBOXYLATE
- NIOBE OIL
- OIL OF NIOBE
- RARECHEM AL BF 0531
- Benzoesαuremethylester
- Methyl ester of benzoic acid
- Methylbenzoat
- Methylester kyseliny benzoove
- Oilofmiobe
- Oniobe oil
- Oxidate le
- Slethylbenzoat
- METHYL BENZOATE PURE
- Clorius
- METHYL BENZOATE (20 LT )
- METHYL BENZOATE FOR SYNTHESIS
- NSC 9394
- Benzoic Acid Methyl Ester
- Benzoic acid methyl ester
- Methyl Benzoate
- SMR001216584
- MLS001050185
- Methylbenzoate
- Guaiacol Imp. E (EP): Methyl Benzoate
- NCGC00091665-01
- Z19825577
- UNII-6618K1VJ9T
- Methyl benzoate, natural, >=98%, FCC, FG
- Benzoic acid-methyl ester
- Methyl benzoate, >=99% (GC)
- J-522592
- CHEBI:72775
- FEMA No. 2683
- Methyl-benzenecarboxylate
- Methyl benzoate, for synthesis, 98.0%
- NCGC00256939-01
- BP-31073
- 6618K1VJ9T
- Benzoic acid, methyl ester
- UN2938
- METHYL BENZOATE [MI]
- SCHEMBL7200
- Tox21_303198
- METHYL BENZOATE [HSDB]
- SCHEMBL10330498
- UN 2938
- 1ST000770
- EINECS 202-259-7
- CAS-93-58-3
- C20645
- Methyl benzoate, >=98%, FCC, FG
- Methylester kyseliny benzoove [Czech]
- VS-02533
- MFCD00008421
- CCRIS 5851
- Q417328
- DTXSID5025572
- EC 202-259-7
- Methyl benzoate [UN2938] [Keep away from food]
- F0001-2239
- B0074
- CLORIUS-
- methyloxycarbonylbenzene
- Benzoato de metilo
- DTXCID405572
- EN300-15500
- METHYL BENZOATE [FHFI]
- SCHEMBL4790973
- NCGC00259381-01
- AKOS000120640
- NSC9394
- CHEMBL16435
- BBL010502
- benzoic acid methylester
- Methyl benzoate, analytical standard
- InChI=1/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H
- AT34734
- HSDB 5283
- A844641
- 93-58-3
- Methyl benzoate (natural)
- Methyl benzoate, 99%
- STK021498
- NSC-9394
- METHYL BENZOATE [FCC]
- NS00012849
- AI3-00525
- NCGC00091665-02
- WLN: 1OVR
- Tox21_201832
- +Expand
-
- MFCD00008421
- QPJVMBTYPHYUOC-UHFFFAOYSA-N
- 1S/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3
- O=C(C1C=CC=CC=1)OC
- 1072099
Computed Properties
- 136.052429g/mol
- 0
- 2.1
- 0
- 2
- 2
- 136.052429g/mol
- 136.052429g/mol
- 26.3Ų
- 10
- 114
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 0
Experimental Properties
- Fragrant odor
- 4.69 (NTP, 1992) (Relative to Air)
- Stable under recommended storage conditions.
- When heated to decomposition, it emites fumes containing CO and CO2.
- FRUITY, NUTTY, ... WITH CHERRY TASTE
- 1.47320
- 26.30000
- 6024
- n20/D 1.516(lit.)
- <0.1 g/100 mL at 22.5 ºC
- 198-199 °C(lit.)
- −12 °C (lit.)
- <1 mmHg ( 20 °C)
- Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
- 2683
- ethanol: soluble60%, clear (1mL/4ml)
- Colorless transparent oily liquid
- Stable. Combustible. Incompatible with strong oxidizing agents, strong acids, strong bases.
- Insoluble in water, miscible in methanol, ethanol, ether
- Sensitive to humidity
- 1.088 g/mL at 20 °C(lit.)
Methyl benzoate Security Information
Methyl benzoate Customs Data
-
China Customs Code:
2916310090Overview:
2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Methyl benzoate Price
Methyl benzoate Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
- Nitrogen-Doped Carbon-Modified Cobalt-Nanoparticle-Catalyzed Oxidative Cleavage of Lignin β-O-4 Model Compounds under Mild ConditionsACS Sustainable Chemistry & Engineering, 2018, 6(11), 14188-14196,
Synthetic Circuit 3
- Nickel salt of phosphomolybdic acid as a bi-functional homogeneous recyclable catalyst for base free transformation of aldehyde into esterRSC Advances, 2020, 10(37), 22146-22155,
Synthetic Circuit 4
- Aerobic oxidative esterification of primary alcohols over Pd-Au bimetallic catalysts supported on mesoporous silica nanoparticlesCatalysis Today, 2018, 306, 81-88,
Synthetic Circuit 5
- Conversion of a metal-organic framework to N-doped porous carbon incorporating Co and CoO nanoparticles: direct oxidation of alcohols to estersChemical Communications (Cambridge, 2015, 51(39), 8292-8295,
Synthetic Circuit 6
Synthetic Circuit 7
- Robust acid-base Ln-MOFs: searching for efficient catalysts in cycloaddition of CO2 with epoxides and cascade deacetalization-Knoevenagel reactionsRSC Advances, 2022, 12(52), 33501-33509,
Synthetic Circuit 8
Synthetic Circuit 9
- One-pot pyrolysis method to fabricate Co/N co-doped hollow mesoporous spheres with carbon/silica binary shells for selective oxidation of arylalkanesApplied Surface Science, 2022, 577,,
Synthetic Circuit 10
- Dual-Metal Hetero-Single-Atoms with Different Coordination for Efficient Synergistic CatalysisJournal of the American Chemical Society, 2021, 143(39), 16068-16077,
Synthetic Circuit 11
Synthetic Circuit 12
- Radical Chain Reduction via Carbon Dioxide Radical Anion (CO2•-)Journal of the American Chemical Society, 2021, 143(24), 8987-8992,
Synthetic Circuit 13
- Effects of Ligand Substitution on the Optical and Electrochemical Properties of (Pyridinedipyrrolide)zirconium PhotosensitizersInorganic Chemistry, 2020, 59(20), 14716-14730,
Synthetic Circuit 14
- Cleaner Production of Methyl Benzoate Using Solid Heterogenous Catalyst via Electromagnetic Waves as an Energy SourceJournal of the Institution of Engineers (India): Series E, 2020, 101(2), 109-114,
Synthetic Circuit 15
- Insight into the Effective Aerobic Oxidative Cross-Esterification of Alcohols over Au/Porous Boron Nitride CatalystACS Applied Materials & Interfaces, 2019, 11(50), 46678-46687,
Synthetic Circuit 16
- Competitive adsorption on single-atom catalysts: Mechanistic insights into the aerobic oxidation of alcohols over Co-N-CJournal of Catalysis, 2019, 377, 283-292,
Synthetic Circuit 17
- Pd-Colloids-Catalyzed/Ag2O-Oxidized General and Selective Esterification of Benzylic AlcoholsChemistry - An Asian Journal, 2019, 14(15), 2639-2647,
Synthetic Circuit 18
- 5-Aryl-1,3,4-oxadiazol-2-ylthioalkanoic Acids: A Highly Potent New Class of Inhibitors of Rho/Myocardin-Related Transcription Factor (MRTF)/Serum Response Factor (SRF)-Mediated Gene Transcription as Potential Antifibrotic Agents for SclerodermaJournal of Medicinal Chemistry, 2019, 62(9), 4350-4369,
Synthetic Circuit 19
- Temperature responsive metal organic framework nanocrystal and preparation method and application thereof, China, , ,
Synthetic Circuit 20
1.2 Reagents: Trifluoromethanesulfonic acid
- Palladium-Catalyzed Intermolecular Arylcarbonylation of Unactivated Alkenes: Incorporation of Bulky Aryl Groups at Room TemperatureAngewandte Chemie, 2018, 57(48), 15871-15876,
Synthetic Circuit 21
Methyl benzoate Raw materials
- Benzyl alcohol
- Benzaldehyde
- Iodonium, diphenyl-
- Methyl 4-chlorobenzoate
- diphenylethane-1,2-dione
- Methyl benzoylformate
- (methoxymethyl)benzene
- Methyl 2-chlorobenzoate
- Benzoic acid
- Trimethyl orthobenzoate
- 4-Chlorobenzyl alcohol
- Methoxypolyethylene glycols
- Benzoyl chloride
Methyl benzoate Preparation Products
Methyl benzoate Suppliers
Methyl benzoate Related Literature
-
1. Comparison of degradation state and stability of different humic acids by means of chemolysis with tetramethylammonium hydroxideMatthias Grote,Silke Klinnert,Wolfgang Bechmann J. Environ. Monit. 2000 2 165
-
Peter Christensen,Giorgio Tomasi,Mette Kristensen,Peter E. Holm,Jan H. Christensen Anal. Methods 2017 9 5970
-
Yiguang Chen,Haiying Luo,Xindong Guo,Yanping Xian,Donghui Luo,Yuluan Wu Anal. Methods 2014 6 4803
-
4. Enzyme-catalysed synthesis and reactions of benzene oxide/oxepine derivatives of methyl benzoatesDerek R. Boyd,Narain D. Sharma,John S. Harrison,John. F. Malone,W. Colin McRoberts,John T. G. Hamilton,David B. Harper Org. Biomol. Chem. 2008 6 1251
-
Michael Struempel,Bernd Ondruschka,Ralf Daute,Annegret Stark Green Chem. 2008 10 41
-
Cyrille Kuhn,Emmanuel Roulland,Jean-Claude Madelmont,Claude Monneret,Jean-Claude Florent Org. Biomol. Chem. 2004 2 2028
-
Richard J. Payne,Miguel D. Toscano,Esther M. M. Bulloch,Andrew D. Abell,Chris Abell Org. Biomol. Chem. 2005 3 2271
-
Catherine J. Smith,Melanie W. S. Tsang,Andrew B. Holmes,Rick L. Danheiser,Jefferson W. Tester Org. Biomol. Chem. 2005 3 3767
-
Javier López-Ogalla,Esther García-Palomero,Jorge Sánchez-Quesada,Laura Rubio,Elena Delgado,Pablo García,Miguel Medina,Ana Castro,Pilar Mu?oz Med. Chem. Commun. 2014 5 474
93-58-3 (Methyl benzoate) Related Products
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